![molecular formula C14H11NO4S B258876 3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide](/img/structure/B258876.png)
3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide
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Overview
Description
3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide, also known as MBDO, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. MBDO is a heterocyclic compound that contains a benzothiazole ring and a methoxyphenoxy group. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in many physiological processes.
Mechanism of Action
The mechanism of action of 3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide involves its ability to bind to the active site of carbonic anhydrase, thereby inhibiting its activity. Carbonic anhydrase is an enzyme that plays a crucial role in many physiological processes, including the regulation of acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrase by this compound can lead to a variety of physiological effects, including the reduction of intraocular pressure, the inhibition of seizures, and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects, including the reduction of intraocular pressure, the inhibition of seizures, and the inhibition of tumor growth. It has also been shown to exhibit anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide in lab experiments is its potent inhibitory activity against carbonic anhydrase, which makes it a valuable tool for studying the role of this enzyme in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which must be taken into consideration when designing experiments.
Future Directions
There are many potential future directions for research on 3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide, including the development of new synthetic methods for producing this compound, the investigation of its potential applications in the treatment of various diseases, and the study of its mechanism of action at the molecular level. Additionally, the development of new analogs of this compound with improved potency and selectivity could lead to the discovery of new drugs for the treatment of various diseases.
Synthesis Methods
3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide can be synthesized using a variety of methods, including the reaction of 2-chloro-5-nitrophenol with 2-aminothiophenol in the presence of sodium hydroxide. The resulting product is then treated with dimethyl sulfate to yield this compound. Other methods for synthesizing this compound have also been reported in the literature.
Scientific Research Applications
3-(2-Methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against carbonic anhydrase, which makes it a potential candidate for the treatment of various diseases, including glaucoma, epilepsy, and cancer.
properties
Molecular Formula |
C14H11NO4S |
---|---|
Molecular Weight |
289.31 g/mol |
IUPAC Name |
3-(2-methoxyphenoxy)-1,2-benzothiazole 1,1-dioxide |
InChI |
InChI=1S/C14H11NO4S/c1-18-11-7-3-4-8-12(11)19-14-10-6-2-5-9-13(10)20(16,17)15-14/h2-9H,1H3 |
InChI Key |
AQLFQBUDWSEGJI-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OC2=NS(=O)(=O)C3=CC=CC=C32 |
Canonical SMILES |
COC1=CC=CC=C1OC2=NS(=O)(=O)C3=CC=CC=C32 |
Origin of Product |
United States |
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